Cas no 1384430-94-7 (3-{3-oxo-2H,3H,5H,6H,8H-1,2,4triazolo3,4-cmorpholin-2-yl}butanoic acid)

• Product Name: 3-{3-oxo-2H,3H,5H,6H,8H-1,2,4triazolo3,4-cmorpholin-2-yl}butanoic acid
• CAS No: 1384430-94-7
• MF: C₉H₁₃N₃O₄
• MW: 227.217221975327
• CID: 5169738
• PubChem ID: 71755827
• Update Time: 2025-11-07

3-{3-oxo-2H,3H,5H,6H,8H-1,2,4triazolo3,4-cmorpholin-2-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazolo[3,4-c][1,4]oxazine-2(8H)-propanoic acid, 5,6-dihydro-β-methyl-3-oxo-
• 3-(3-Oxo-5,6-dihydro-3h-[1,2,4]triazolo[3,4-c][1,4]oxazin-2(8h)-yl)butanoic acid
• 3-{3-oxo-2H,3H,5H,6H,8H-1,2,4triazolo3,4-cmorpholin-2-yl}butanoic acid

• Inchi： 1S/C9H13N3O4/c1-6(4-8(13)14)12-9(15)11-2-3-16-5-7(11)10-12/h6H,2-5H2,1H3,(H,13,14)
• InChI Key： NMORTIAZRUMQBR-UHFFFAOYSA-N
• SMILES： O=C1N(N=C2COCCN12)C(C)CC(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 3-{3-oxo-2H,3H,5H,6H,8H-1,2,4triazolo3,4-cmorpholin-2-yl}butanoic acid

Comprehensive Analysis of 3-{3-oxo-2H,3H,5H,6H,8H-1,2,4triazolo3,4-cmorpholin-2-yl}butanoic acid (CAS No. 1384430-94-7): Properties, Applications, and Research Insights

The compound 3-{3-oxo-2H,3H,5H,6H,8H-1,2,4triazolo3,4-cmorpholin-2-yl}butanoic acid (CAS No. 1384430-94-7) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines a morpholine ring with a triazole moiety, offering a versatile scaffold for drug discovery. Researchers are particularly interested in its role as a bioactive intermediate for designing novel enzyme inhibitors and receptor modulators.

In recent years, the demand for triazole-containing compounds like 1384430-94-7 has surged, driven by their prominence in anticancer and anti-inflammatory drug development. The morpholine-triazole hybrid structure exhibits enhanced metabolic stability and bioavailability compared to traditional scaffolds, addressing key challenges in medicinal chemistry. A 2023 study highlighted its potential as a kinase inhibitor candidate, aligning with the growing interest in targeted therapies for chronic diseases.

The synthesis of 3-{3-oxo-2H,3H,5H,6H,8H-1,2,4triazolo3,4-cmorpholin-2-yl}butanoic acid typically involves multi-step cyclization reactions, with researchers optimizing yields through microwave-assisted synthesis techniques. Its carboxylic acid functional group allows for further derivatization, making it valuable for structure-activity relationship (SAR) studies. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity (>98%), a critical factor for preclinical research applications.

From a drug delivery perspective, the compound's logP value (predicted at 1.2-1.8) suggests favorable membrane permeability, while its hydrogen bond donor/acceptor profile complies with Lipinski's rule of five. These properties position it as a promising candidate for oral bioavailability optimization, a hot topic in pharmacokinetics research. Computational studies using molecular docking simulations reveal its potential interactions with protease targets, particularly in autoimmune disorder pathways.

Industrial applications of CAS 1384430-94-7 extend beyond pharmaceuticals. Its structural motifs are being explored in agrochemicals for crop protection and in material science as polymer modifiers. The compound's thermal stability (decomposition point >200°C) makes it suitable for high-performance material formulations, coinciding with the rising demand for specialty chemicals in advanced manufacturing.

Environmental and green chemistry aspects of 3-{3-oxo-2H,3H,5H,6H,8H-1,2,4triazolo3,4-cmorpholin-2-yl}butanoic acid production have gained attention, with recent patents describing catalytic methods that reduce solvent waste. This aligns with the pharmaceutical industry's push toward sustainable synthesis protocols. Analytical methods for detecting trace impurities have also advanced, employing UPLC-QTOF systems to meet stringent ICH guidelines for impurity profiling.

Future research directions for 1384430-94-7 include exploration of its chiral derivatives for stereoselective applications and development of continuous flow manufacturing processes. The compound's structure-property relationships continue to be a subject of QSAR modeling studies, particularly in the context of neurodegenerative disease research where similar scaffolds show promise.

For researchers sourcing CAS 1384430-94-7, quality parameters such as residual solvent content and polymorphic form characterization have become critical selection criteria. Leading suppliers now provide comprehensive technical data sheets including DSC/TGA thermal analysis profiles and XRPD crystallography data to support formulation development.

The growing body of patent literature surrounding this compound indicates its commercial potential, with recent filings covering prodrug derivatives and cocrystal formulations. These developments reflect the evolving strategies to enhance the therapeutic index of triazole-morpholine hybrids in next-generation drug candidates.